Cas no 2229172-27-2 (3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229172-27-2
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 6489965
• PubChem ID: 165972516
• Update Time: 2025-06-08

3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-3-methylbutanoic acid
• 2229172-27-2
• EN300-1997330

• Inchi： 1S/C11H13ClO4/c1-11(2,9(14)10(15)16)6-4-3-5-7(12)8(6)13/h3-5,9,13-14H,1-2H3,(H,15,16)
• InChI Key： FUXFRQYEBLKZKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-3-methylbutanoic acid

Research Brief on 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS: 2229172-27-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-3-methylbutanoic acid (CAS: 2229172-27-2) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

The compound, characterized by its unique hydroxy-phenyl and methylbutanoic acid moieties, has garnered attention due to its structural similarity to known bioactive molecules. Recent studies have explored its synthesis, stability, and interactions with biological targets, particularly in the context of inflammation and metabolic disorders. The CAS number 2229172-27-2 serves as a critical identifier for tracking its research trajectory and patent filings.

One of the key findings from recent literature is the compound's ability to modulate specific enzymatic pathways, such as those involving cyclooxygenase (COX) and lipoxygenase (LOX). In vitro studies have demonstrated its inhibitory effects on pro-inflammatory mediators, suggesting potential applications in treating chronic inflammatory conditions. Additionally, its pharmacokinetic profile, including absorption and metabolism, has been investigated to assess its suitability for drug development.

Further research has also delved into the compound's mechanism of action at the molecular level. Structural analyses using X-ray crystallography and NMR spectroscopy have provided insights into its binding affinity for target proteins. These studies underscore the compound's potential as a scaffold for designing novel therapeutics with enhanced efficacy and reduced side effects.

In conclusion, 3-(3-chloro-2-hydroxyphenyl)-2-hydroxy-3-methylbutanoic acid represents a compelling area of research in chemical biology. Its multifaceted biological activities and structural versatility make it a candidate for further investigation in drug discovery pipelines. Future studies should focus on optimizing its pharmacological properties and evaluating its safety profile in preclinical models.